Cas no 2228867-97-6 (5-(2-bromopropyl)-1H-1,2,3,4-tetrazole)
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole
- 2228867-97-6
- EN300-1909594
-
- Inchi: 1S/C4H7BrN4/c1-3(5)2-4-6-8-9-7-4/h3H,2H2,1H3,(H,6,7,8,9)
- InChI Key: SNEPBBLNURAQJX-UHFFFAOYSA-N
- SMILES: BrC(C)CC1N=NNN=1
Computed Properties
- Exact Mass: 189.98541g/mol
- Monoisotopic Mass: 189.98541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 54.5Ų
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1909594-0.05g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 0.05g |
$1261.0 | 2023-09-18 | ||
| Enamine | EN300-1909594-0.1g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 0.1g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1909594-0.25g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 0.25g |
$1381.0 | 2023-09-18 | ||
| Enamine | EN300-1909594-0.5g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 0.5g |
$1440.0 | 2023-09-18 | ||
| Enamine | EN300-1909594-1.0g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1909594-2.5g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 2.5g |
$2940.0 | 2023-09-18 | ||
| Enamine | EN300-1909594-5.0g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1909594-10.0g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1909594-1g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 1g |
$1500.0 | 2023-09-18 | ||
| Enamine | EN300-1909594-5g |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole |
2228867-97-6 | 5g |
$4349.0 | 2023-09-18 |
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole
Introduction to 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole (CAS No: 2228867-97-6)
5-(2-bromopropyl)-1H-1,2,3,4-tetrazole (CAS No: 2228867-97-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This tetrazole derivative, characterized by its brominated propyl side chain, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The compound's structure combines the reactivity of the tetrazole ring with the electrophilic nature of the bromine substituent, offering versatile synthetic possibilities for medicinal chemists.
The tetrazole core of 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole is a heterocyclic aromatic ring system consisting of four nitrogen atoms. Tetrazoles are known for their broad spectrum of biological activities and have been widely explored as pharmacophores in drug discovery. The presence of multiple nitrogen atoms in the ring imparts a high degree of electron density, making it susceptible to various chemical modifications. This feature is particularly useful in designing molecules that can interact with biological targets through hydrogen bonding or other non-covalent interactions.
The bromopropyl side chain attached to the tetrazole ring introduces an additional layer of reactivity. The bromine atom is highly electrophilic and can undergo nucleophilic substitution reactions, allowing for further functionalization. This makes 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole a versatile building block for constructing more complex molecules. In recent years, there has been growing interest in developing strategies to exploit this reactivity for the synthesis of bioactive compounds.
Recent advancements in synthetic chemistry have highlighted the utility of 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole in constructing novel scaffolds for drug discovery. For instance, researchers have demonstrated its use in generating derivatives with enhanced binding affinity to specific biological targets. The bromine substituent provides a handle for introducing further modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the integration of aryl or heteroaryl groups into the molecular framework, expanding the chemical space available for drug design.
In addition to its synthetic versatility, 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole has shown promise in several preclinical studies. Its structural features suggest potential applications in treating a variety of diseases by modulating biological pathways. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The ability to fine-tune the structure through chemical modifications has enabled researchers to optimize potency and selectivity.
The development of new synthetic methodologies has further enhanced the accessibility and utility of 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole. Catalytic processes have been employed to streamline its preparation and improve yields. These advances have made it easier for pharmaceutical companies to incorporate this compound into their drug discovery pipelines. Moreover, green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce environmental impact.
One notable application of 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The bromine substituent on 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole allows for precise functionalization at key positions within the kinase inhibitor scaffold.
The compound's potential extends beyond kinase inhibition. It has also been explored as a precursor for developing antiviral and anti-inflammatory agents. The tetrazole ring's ability to engage with biological targets through multiple hydrogen bonds makes it an attractive scaffold for designing molecules with desired pharmacological properties. Furthermore,the bromine atom provides a site for introducing additional functional groups that can enhance binding interactions or modulate metabolic stability.
As research continues to uncover new applications for 5-(2-bromopropyl)-1H-1,2,3,4-tetrazole, its importance in pharmaceutical chemistry is likely to grow further. The compound exemplifies how structural features can be leveraged to develop molecules with tailored biological activities. By combining traditional organic synthesis with modern catalytic methods,scientists are paving the way for more efficient and innovative drug discovery processes.
In conclusion,5-(2-bromopropyl)-1H-1,2,3,4-tetrazole (CAS No: 2228867-97-6) represents a promising intermediate in medicinal chemistry with diverse applications across multiple therapeutic areas。Its unique structural features offer opportunities for designing novel bioactive compounds through strategic functionalization。As research progresses,this compound is expected to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs。
2228867-97-6 (5-(2-bromopropyl)-1H-1,2,3,4-tetrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)